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Compound of Interest

Compound Name: (4-Chlorophenylthio)acetone

Cat. No.: B1297010

Technical Guide: (4-Chlorophenylthio)acetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Chlorophenylthio)acetone, with the CAS number 25784-83-2, is a chemical compound
belonging to the classes of ketones and halogenated benzenes.[1][2] Its structure incorporates
a chlorophenylthio group attached to an acetone moiety. This guide provides a comprehensive
overview of the known properties of (4-Chlorophenylthio)acetone, including its chemical and
physical characteristics, a detailed synthesis protocol, and safety information. Currently, there
is limited publicly available information regarding the specific biological activities and detailed
spectral analysis of this compound, highlighting areas for future research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (4-Chlorophenylthio)acetone is
presented in Table 1.

Table 1: Chemical and Physical Properties of (4-Chlorophenylthio)acetone
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Property Value Reference(s)
Molecular Formula CoHoCIOS [2]

Molecular Weight 200.69 g/mol [1]
Appearance Solid [11[2]

Melting Point 38-42 °C [1]

CAS Number 25784-83-2 [2]

Purity Typically 297% [1]

Synthesis

Experimental Protocol: Synthesis of (4-
Chlorophenylthio)acetone

A common method for the synthesis of (4-Chlorophenylthio)acetone involves the reaction of
4-chlorothiophenol with chloroacetone.

Materials:

4-chlorothiophenol

e Chloroacetone

e Sodium hydroxide (NaOH)

o Water

o Ether

e Magnesium sulfate (MgSQOa4)
e Pentane

Procedure:
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A solution of 4-chlorothiophenol (e.g., 47.1 g, 0.326 mole) is prepared in an agueous solution
of sodium hydroxide (e.g., 14.3 g, 0.358 mole in 750 ml water).

The solution is stirred, and freshly distilled chloroacetone (e.g., 28.5 ml, 0.358 mole) is
added dropwise over a period of 20 minutes.

The resulting mixture is stirred for an additional 30 minutes at room temperature.
The mixture is then extracted with ether (e.g., 3 x 200 ml).

The combined organic extracts are washed with a 2% sodium hydroxide solution (e.g., 2 x
200 ml) and then with water (e.g., 2 x 200 ml).

The organic layer is dried over anhydrous magnesium sulfate (MgSOa).
The solvent is evaporated to yield the crude product as a pale yellow solid.

For further purification, the solid can be recrystallized from pentane to obtain a colorless
crystalline solid.
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Caption: Synthesis workflow for (4-Chlorophenylthio)acetone.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, Mass Spectrometry) for (4-
Chlorophenylthio)acetone are not readily available in the public domain. Researchers are
encouraged to perform these analyses for comprehensive characterization.

Biological Activity and Mechanism of Action

There is currently a lack of specific studies on the biological activity and mechanism of action of
(4-Chlorophenylthio)acetone. Research into the potential antimicrobial, cytotoxic, or other
pharmacological properties of this compound is warranted.

Safety Information

(4-Chlorophenylthio)acetone is classified as a hazardous substance. The available safety
data is summarized in Table 2.

Table 2: Hazard and Safety Information for (4-Chlorophenylthio)acetone
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Category

Information

Reference(s)

Signal Word

Danger

[1]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H318 (Causes serious eye
damage), H335 (May cause

respiratory irritation)

[1]

Precautionary Statements

P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301+P312+P330 (IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. Rinse mouth.),
P302+P352 (IF ON SKIN:
Wash with plenty of soap and
water.),
P305+P351+P338+P310 (IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or

doctor/physician.)

[1]

Target Organs

Respiratory system

[1]

Personal Protective Equipment
(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves

[1]

Logical Structure of the Technical Guide
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Caption: Logical structure of this technical guide.

Conclusion and Future Directions

(4-Chlorophenylthio)acetone is a readily synthesizable compound with defined chemical and
physical properties. However, a significant gap exists in the scientific literature regarding its
biological effects and detailed spectroscopic characterization. Future research should focus on:

o Comprehensive Spectral Analysis: Acquisition and interpretation of tH NMR, 3C NMR, and
mass spectrometry data to provide a complete structural characterization.

» Biological Screening: Evaluation of its potential as an antimicrobial, antifungal, or cytotoxic
agent.

¢ Mechanism of Action Studies: If biological activity is identified, further investigation into its
molecular targets and signaling pathways will be crucial for any potential therapeutic
development.

This technical guide serves as a foundational resource for researchers interested in (4-
Chlorophenylthio)acetone and aims to stimulate further investigation into its properties and
potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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